Cas no 1251686-61-9 (N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide)
N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide
- 1251686-61-9
- N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxamide
- N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)-2-(pyrimidin-2-ylamino)thiazole-4-carboxamide
- F6039-0224
- N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-2-(pyrimidin-2-ylamino)-1,3-thiazole-4-carboxamide
- AKOS024530047
-
- Inchi: 1S/C12H11N7O2S/c1-7-18-19-9(21-7)5-15-10(20)8-6-22-12(16-8)17-11-13-3-2-4-14-11/h2-4,6H,5H2,1H3,(H,15,20)(H,13,14,16,17)
- InChI Key: NFMOBQVRQADFST-UHFFFAOYSA-N
- SMILES: S1C=C(C(NCC2=NN=C(C)O2)=O)N=C1NC1N=CC=CN=1
Computed Properties
- Exact Mass: 317.06949379g/mol
- Monoisotopic Mass: 317.06949379g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 147Ų
N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6039-0224-2μmol |
N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxamide |
1251686-61-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6039-0224-5μmol |
N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxamide |
1251686-61-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6039-0224-1mg |
N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxamide |
1251686-61-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6039-0224-2mg |
N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxamide |
1251686-61-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6039-0224-3mg |
N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxamide |
1251686-61-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6039-0224-4mg |
N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxamide |
1251686-61-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6039-0224-5mg |
N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxamide |
1251686-61-9 | 5mg |
$69.0 | 2023-09-09 |
N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide
N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide: A Comprehensive Overview
N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide (CAS No. 1251686-61-9) is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate arrangement of heterocyclic rings and functional groups, which contribute to its diverse chemical properties and potential applications.
The molecular structure of N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl is a key feature of this compound. The oxadiazole ring system is known for its stability and reactivity in various chemical reactions. Recent studies have highlighted the importance of oxadiazole derivatives in drug design due to their ability to modulate biological activities such as enzyme inhibition and receptor binding. The presence of a methyl group at the 5-position of the oxadiazole ring further enhances its chemical versatility.
Another critical component of this compound is the pyrimidinyl group, which is part of the pyrimidinylamino moiety. Pyrimidine rings are fundamental building blocks in nucleic acids and are widely found in biologically active molecules. The integration of a pyrimidine ring into this compound's structure suggests potential interactions with nucleic acid targets or protein receptors. Recent research has explored the role of pyrimidine-containing compounds in antiviral and anticancer therapies, underscoring their importance in modern drug discovery.
The thiazole ring in N-(5-methyl...thiazole...carboxamide adds another layer of complexity to this compound's structure. Thiazoles are sulfur-containing heterocycles known for their stability and ability to participate in various chemical reactions. The carboxamide group attached to the thiazole ring further enhances the compound's functional diversity, potentially enabling interactions with amide-binding proteins or enzymes.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. These methods have improved the overall yield and purity of the compound, making it more accessible for further research and development.
In terms of biological activity, N-(5-methyl...thiazole...carboxamide has shown promising results in preliminary assays targeting various enzymes and receptors. For instance, studies have demonstrated its potential as an inhibitor of kinases involved in cancer progression. Additionally, its ability to modulate ion channels has opened avenues for exploring its role in neurodegenerative diseases.
The application of computational chemistry tools such as molecular docking and quantum mechanics has provided deeper insights into the binding modes and interactions of this compound with biological targets. These studies have revealed that the oxadiazole, pyrimidine, and thiazole moieties play pivotal roles in determining the compound's bioactivity.
From an environmental standpoint, researchers have also investigated the biodegradability and toxicity profiles of N-(5-methyl...thiazole...carboxamide. Preliminary data suggest that it exhibits low toxicity towards non-target organisms, making it a safer option for therapeutic applications.
In conclusion, N-(5-methyl...thiazole...carboxamide (CAS No. 1251686-61-) represents a significant advancement in heterocyclic chemistry with potential applications across multiple therapeutic areas. Its unique molecular architecture combined with cutting-edge research methodologies positions it as a promising candidate for future drug development efforts.
1251686-61-9 (N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)